Cas no 1640282-42-3 (Zunsemetinib)

Zunsemetinib is a small-molecule inhibitor targeting the mitogen-activated protein kinase (MAPK) pathway, specifically designed to modulate aberrant signaling in inflammatory and oncogenic processes. Its selective inhibition of key kinases within this pathway demonstrates potential therapeutic efficacy in conditions such as rheumatoid arthritis and certain cancers. The compound exhibits favorable pharmacokinetic properties, including oral bioavailability and tissue penetration, enhancing its clinical applicability. Preclinical studies indicate robust target engagement and a manageable safety profile, with reduced off-target effects compared to broader kinase inhibitors. Zunsemetinib’s mechanism of action positions it as a promising candidate for precision medicine approaches, particularly in diseases driven by dysregulated MAPK signaling.

Zunsemetinib structure

Product Name:Zunsemetinib

CAS No:1640282-42-3

MF:C₂₅H₂₂ClF₂N₅O₃

MW:513.923691272736

CID:5068418

PubChem ID:86291496

Update Time:2025-05-26

Zunsemetinib Chemical and Physical Properties

Names and Identifiers

- zunsemetinib
- AX2VWG0ZCR
- Zunsemetinib [INN]
- Zunsemetinib [USAN]
- ATI450
- CDD450
- GTPL11681
- BDBM175242
- WHO 11983
- US9115089, 49
- (1(2H),4'-Bipyridin)-2-one, 3-chloro-4-((3,5-difluoro-2-pyridinyl)methoxy)-2'-(2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl)-5',6-dimethyl-, (-)-
- (p)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-(1,4'-bipyridin)-2-one
- 3-chloro-4-[(3,5-difluoro
- Zunsemetinib (USAN)
- ATI-450
- CHEMBL3704901
- G18510
- EX-A6292
- Zunsemetinib [USAN:INN]
- HY-139553A
- CS-0374185
- SCHEMBL16279876
- UNII-AX2VWG0ZCR
- DA-48795
- AKOS040756965
- (P)-(3-chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one)
- 3-chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-1-(2-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5-methylpyridin-4-yl)-6-methylpyridin-2-one
- 1640282-44-5
- 1639791-42-6
- (2'R)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one
- ATI 450 [WHO-DD]
- CS-0204147
- 3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one
- [1(2H),4'-Bipyridin]-2-one, 3-chloro-4-[(3,5-difluoro-2-pyridinyl)methoxy]-2'-[2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl]-5',6-dimethyl-, (2'S)-
- DA-59321
- MS-29543
- CDD-450
- GLXC-27291
- (R)-Zunsemetinib
- 1640282-42-3
- 3-chloro-4-[(3,5-difluoropyridin-2-yl)methoxy]-1-[2-[2-(2-hydroxypropan-2-yl)pyrimidin-4-yl]-5-methylpyridin-4-yl]-6-methylpyridin-2-one
- Ati 450
- D12237
- 3-chloro-4-[(3,5-difluoropyridin-2-yl)methoxy]-1-{2-[2-(2-hydroxypropan-2-yl)pyrimidin-4-yl]-5-methylpyridin-4-yl}-6-methylpyridin-2-one
- Zunsemetinib?
- (-)-3-Chloro-4-[(3,5-difluoro-2-pyridinyl)methoxy]-2'-[2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl]-5',6-dimethyl[1(2H),4'-bipyridin]-2-one
- HY-139553
- (2'S)-3-Chloro-4-[(3,5-difluoro-2-pyridinyl)methoxy]-2'-[2-(1-hydroxy-1-methylethyl)-4-pyrimidinyl]-5',6-dimethyl[1(2H),4'-bipyridin]-2-one
- Zunsemetinib
- Inchi： 1S/C25H22ClF2N5O3/c1-13-10-30-18(17-5-6-29-24(32-17)25(3,4)35)9-20(13)33-14(2)7-21(22(26)23(33)34)36-12-19-16(28)8-15(27)11-31-19/h5-11,35H,12H2,1-4H3
- InChI Key： FQPQMJULRZINPV-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C)N(C1=O)C1=CC(C2=CC=NC(C(C)(C)O)=N2)=NC=C1C)OCC1C(=CC(=CN=1)F)F

Computed Properties

Exact Mass: 513.1379236g/mol
Monoisotopic Mass: 513.1379236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 36
Rotatable Bond Count: 6
Complexity: 888
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 101

Zunsemetinib Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-139553-5mg	Zunsemetinib	1640282-42-3	99.37%	5mg	￥8500	2024-04-19
MedChemExpress	HY-139553-10mg	Zunsemetinib	1640282-42-3	99.37%	10mg	￥14500	2023-08-31
ChemScence	CS-0204147-5mg	Zunsemetinib	1640282-42-3		5mg	$850.0	2022-04-27
ChemScence	CS-0204147-10mg	Zunsemetinib	1640282-42-3		10mg	$1450.0	2022-04-27
MedChemExpress	HY-139553-1mg	Zunsemetinib	1640282-42-3	99.37%	1mg	￥3400	2024-04-19
Ambeed	A1549971-5mg	(2'S)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one	1640282-42-3	99%	5mg	$137.0	2025-02-27
Ambeed	A1549971-10mg	(2'S)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one	1640282-42-3	99%	10mg	$233.0	2025-02-27
Ambeed	A1549971-25mg	(2'S)-3-Chloro-4-((3,5-difluoropyridin-2-yl)methoxy)-2'-(2-(2-hydroxypropan-2-yl)pyrimidin-4-yl)-5',6-dimethyl-2H-[1,4'-bipyridin]-2-one	1640282-42-3	99%	25mg	$441.0	2025-02-27
Ambeed	A1549971-100mg	Zunsemetinib	1640282-42-3	98%	100mg	$6280.0	2024-07-21
1PlusChem	1P023OTN-25mg	Zunsemetinib	1640282-42-3	99%	25mg	$3241.00	2024-06-19

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(CAS:1640282-42-3)Zunsemetinib；[1(2H),4'-BIPYRIDIN]-2-ONE, 3-CHLORO-4-[(3,5-DIFLUORO-2-PYRIDINYL)METHOXY]-2'-[2-(1-HYDROXY-1-METHY

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Zunsemetinib Related Literature

1. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
2. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
3. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
4. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
5. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

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(CAS:1640282-42-3)Zunsemetinib

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Price ($):765.0/1305.0/2520.0/5652.0

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1640282-42-3)Zunsemetinib；[1(2H),4'-BIPYRIDIN]-2-ONE, 3-CHLORO-4-[(3,5-DIFLUORO-2-PYRIDINYL)METHOXY]-2'-[2-(1-HYDROXY-1-METHY

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